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Compound of Interest

Compound Name: Thifensulfuron

Cat. No.: B1222996

Thifensulfuron, a sulfonylurea herbicide, is widely utilized for post-emergence broadleaf weed
control in various crops. Its mode of action involves the inhibition of the acetolactate synthase
(ALS) enzyme, which is essential for the synthesis of branched-chain amino acids in plants.
This pathway is absent in animals, contributing to its generally low direct toxicity to non-target
fauna. This guide provides a comparative analysis of the safety profile of thifensulfuron-
methyl, the active form of thifensulfuron, with other commonly used herbicides—metsulfuron-
methyl, tribenuron-methyl, glyphosate, and 2,4-D—on key non-target organisms.

Comparative Ecotoxicity Data

The following tables summarize the acute and chronic toxicity of thifensulfuron-methyl and its
alternatives to bees, earthworms, birds, and aquatic invertebrates. Data is presented as
LD50/LC50 (the dose/concentration that is lethal to 50% of the test population) for acute
toxicity and NOEC (No Observed Effect Concentration) for chronic toxicity.

Table 1: Acute and Chronic Toxicity to Bees (Apis mellifera)
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Acute Contact LD50 (p

Herbicide Toxicity Classification
gl/bee)

Thifensulfuron-methyl > 100 Practically Non-toxic

Metsulfuron-methyl > 25[1] Low Toxicity[1]

Tribenuron-methyl > 9.1 (oral) Moderate Toxicity

Glyphosate > 100[2] Practically Non-toxic[2]

2,4-D Practically Non-toxic Practically Non-toxic[3]

Table 2: Acute and Chronic Toxicity to Earthworms (Eisenia fetida)

Acute 14-day LC50 (mgl/kg

Herbicide . Chronic NOEC (mgl/kg soil)
soil)

Thifensulfuron-methyl > 1000 Not available

Metsulfuron-methyl > 1000[1] 6[4]

Tribenuron-methyl > 1000[5] Not available

Glyphosate 276.4 (formulation)[6] Not available

2,4-D 350 (dimethylamine salt)[1] Not available

Table 3: Acute and Chronic Toxicity to Birds (Bobwhite Quail, unless specified)

Acute Oral LD50 (mg/kg

Herbicide bw) Dietary 8-day LC50 (ppm)
Thifensulfuron-methyl > 2250 > 5620

Metsulfuron-methyl > 2510 (Mallard duck)[1] > 5620[1]

Tribenuron-methyl > 2250[5] > 5620 (Mallard duck)[7]
Glyphosate > 4640][8] 4640[8]

2,4-D 500 (dimethylamine salt) > 5620
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Table 4: Acute and Chronic Toxicity to Aquatic Invertebrates (Daphnia magna)

Chronic 21-day NOEC

Herbicide Acute 48-hour EC50 (mg/L)

(mgiL)
Thifensulfuron-methyl > 1000 100
Metsulfuron-methyl > 120[4] 0.5[4]
Tribenuron-methyl 894[5] Not available
Glyphosate 1.4-7.2(a.l.) 0.15[9]
24D Varies by form (slightly to Not available

highly toxic)

Experimental Protocols

The ecotoxicity data presented in this guide are primarily generated following standardized test
guidelines from the Organisation for Economic Co-operation and Development (OECD). These
protocols ensure data quality and comparability across different studies and substances. Below
are summaries of the key experimental protocols for the non-target organisms discussed.

Honey Bee Acute Contact Toxicity Test (OECD 213)

This test evaluates the acute contact toxicity of a substance to adult honey bees. A specified
number of bees are anaesthetized with carbon dioxide and a precise dose of the test
substance, dissolved in a suitable solvent, is applied to the dorsal thorax of each bee. The bees
are then housed in cages with a sucrose solution and observed for mortality at 4, 24, and 48
hours. The LD50 is calculated from the observed mortality rates at different dose levels.

Earthworm Acute Toxicity Test (OECD 207)

This test determines the acute toxicity of substances to earthworms in an artificial soll
substrate. The test substance is thoroughly mixed into the artificial soil at a range of
concentrations. Adult earthworms (Eisenia fetida) are introduced into the prepared soil and
maintained under controlled temperature and light conditions for 14 days. Mortality and
sublethal effects, such as weight change, are assessed at 7 and 14 days. The LC50 is
determined based on the mortality data.
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Avian Dietary Toxicity Test (OECD 205)

This test is designed to assess the toxicity of a substance when ingested by birds through their
diet. Young birds, typically bobwhite quail or mallard ducks, are fed a diet containing the test
substance at various concentrations for five days, followed by a three-day observation period
on a normal diet. Mortality, clinical signs of toxicity, body weight, and food consumption are
recorded daily. The LC50 is calculated based on the mortality observed during the entire 8-day
period.

Daphnia magna Reproduction Test (OECD 211)

This chronic toxicity test evaluates the effects of a substance on the reproduction of the aquatic
invertebrate Daphnia magna. Young female daphnids are exposed to a range of concentrations
of the test substance in a semi-static or flow-through system for 21 days. The test endpoints
include parental survival and the total number of live offspring produced per surviving parent.
The No Observed Effect Concentration (NOEC) is the highest test concentration at which no
statistically significant adverse effect on reproduction is observed compared to the control.

Visualizations
Signaling Pathway: Inhibition of Acetolactate Synthase
(ALS)
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Herbicide Action

Thifensulfuron
(Sulfonylurea Herbicide)

Mechanism of action of Thifensulfuron.

Click to download full resolution via product page

Caption: Mechanism of action of Thifensulfuron.

Experimental Workflow: Earthworm Acute Toxicity Test
(OECD 207)
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Caption: Workflow for OECD 207 Earthworm Acute Toxicity Test.
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Caption: Framework for assessing the ecological risk of herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222996#validation-of-thifensulfuron-s-safety-profile-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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